Cas no 111556-82-2 (Butanoic acid, 2-[(4-fluorophenyl)methylene]-3-oxo-, methyl ester)

• Product Name: Butanoic acid, 2-[(4-fluorophenyl)methylene]-3-oxo-, methyl ester
• CAS No: 111556-82-2
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 1198688
• PubChem ID: 53663153
• Update Time: 2025-04-20

Butanoic acid, 2-[(4-fluorophenyl)methylene]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-fluorophenyl)methylene]-3-oxo-, methyl ester
• methyl 2-[(4-fluorophenyl)methylidene]-3-oxobutanoate
• 111556-82-2
• DTXSID10705776
• SCHEMBL2572526

• Inchi： 1S/C12H11FO3/c1-8(14)11(12(15)16-2)7-9-3-5-10(13)6-4-9/h3-7H,1-2H3
• InChI Key： AUSGCJVENWZWPN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=C(C(=O)OC)C(C)=O

Computed Properties

• Exact Mass: 222.06923
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37